Cas no 321430-60-8 ((1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one)

(1E)-1-(Dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one is a specialized α,β-unsaturated ketone derivative featuring a dimethylamino group and a 4-methoxyphenoxy substituent. Its conjugated enone structure makes it a valuable intermediate in organic synthesis, particularly for Michael additions and heterocyclic compound formation. The electron-donating methoxy group enhances reactivity in electrophilic aromatic substitutions, while the dimethylamino moiety contributes to nucleophilic character. This compound is useful in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its well-defined stereochemistry (1E-configuration) ensures consistent reactivity, making it suitable for applications requiring precise structural control. Storage under inert conditions is recommended to maintain stability.
(1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one structure
321430-60-8 structure
Product Name:(1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one
CAS No:321430-60-8
MF:
MW:
MDL:MFCD00243596
CID:4645856
Update Time:2025-06-09

(1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one Chemical and Physical Properties

Names and Identifiers

    • 1-(DIMETHYLAMINO)-4-(4-METHOXYPHENOXY)-1-PENTEN-3-ONE
    • 1-Penten-3-one, 1-(dimethylamino)-4-(4-methoxyphenoxy)-
    • (1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one
    • MDL: MFCD00243596

(1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A895616-1g
(1E)-1-(Dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one
321430-60-8 90%
1g
$611.0 2024-04-20
abcr
AB579413-500 mg
1-(Dimethylamino)-4-(4-methoxyphenoxy)-1-penten-3-one; .
321430-60-8
500MG
€678.60 2023-03-20
abcr
AB579413-1 g
1-(Dimethylamino)-4-(4-methoxyphenoxy)-1-penten-3-one; .
321430-60-8
1g
€1,312.80 2023-03-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00882433-1g
(1E)-1-(Dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one
321430-60-8 90%
1g
¥4193.0 2023-03-20
Key Organics Ltd
1H-005-1MG
1-(dimethylamino)-4-(4-methoxyphenoxy)-1-penten-3-one
321430-60-8 >90%
1mg
£28.00 2025-02-09
Key Organics Ltd
1H-005-5MG
1-(dimethylamino)-4-(4-methoxyphenoxy)-1-penten-3-one
321430-60-8 >90%
5mg
£35.00 2025-02-09
Key Organics Ltd
1H-005-10MG
1-(dimethylamino)-4-(4-methoxyphenoxy)-1-penten-3-one
321430-60-8 >90%
10mg
£48.00 2025-02-09
Key Organics Ltd
1H-005-0.5G
1-(dimethylamino)-4-(4-methoxyphenoxy)-1-penten-3-one
321430-60-8 >90%
0.5g
£385.00 2025-02-09
Key Organics Ltd
1H-005-1G
1-(dimethylamino)-4-(4-methoxyphenoxy)-1-penten-3-one
321430-60-8 >90%
1g
£770.00 2025-02-09
Key Organics Ltd
1H-005-5G
1-(dimethylamino)-4-(4-methoxyphenoxy)-1-penten-3-one
321430-60-8 >90%
5g
£3080.00 2025-02-09

Additional information on (1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one

Comprehensive Overview of (1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one (CAS No. 321430-60-8)

(1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one (CAS No. 321430-60-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular formula of (1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one is C15H21NO3, and its molecular weight is 267.33 g/mol. The compound features a pentenone backbone with a dimethylamino group and a 4-methoxyphenoxy substituent, which contribute to its distinct chemical and biological properties. The presence of these functional groups allows the compound to interact with various biological targets, making it a versatile molecule in drug discovery and development.

The synthesis of (1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one has been reported in several studies. One common approach involves the condensation of 4-methoxyphenol with an appropriate aldehyde or ketone, followed by the introduction of the dimethylamino group through amination reactions. The E-isomer configuration is crucial for the biological activity of the compound, and careful control over reaction conditions is necessary to ensure the desired stereochemistry.

In recent years, significant research has focused on the biological activities of (1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one. Studies have shown that this compound possesses potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, which are key mediators of inflammation.

Beyond its anti-inflammatory effects, (1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one has also demonstrated promising antitumor activity. In vitro and in vivo studies have shown that the compound can induce apoptosis in cancer cells and inhibit tumor growth. The specific molecular targets involved in these effects are still under investigation, but preliminary data suggest that the compound may interact with signaling pathways such as PI3K/Akt and MAPK.

The pharmacokinetic properties of (1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one have been studied to assess its potential as a therapeutic agent. Research indicates that the compound has good oral bioavailability and favorable pharmacokinetic profiles, which are essential for drug development. Additionally, the compound has shown low toxicity in preclinical studies, further supporting its safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of (1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore the full therapeutic potential of this compound.

In conclusion, (1E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one (CAS No. 321430-60-8) is a promising compound with a wide range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for addressing unmet medical needs in various disease areas.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司